ethyl {5-bromo-2-methoxy-4-[(Z)-(3-methyl-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)methyl]phenoxy}acetate

• Molecular Formula: C22H21BrN2O5
• Molecular Weight: 473.3 g/mol
• IUPAC Name: ethyl 2-[5-bromo-2-methoxy-4-[(Z)-(3-methyl-5-oxo-1-phenylpyrazol-4-ylidene)methyl]phenoxy]acetate
• InChI: InChI=1S/C22H21BrN2O5/c1-4-29-21(26)13-30-20-12-18(23)15(11-19(20)28-3)10-17-14(2)24-25(22(17)27)16-8-6-5-7-9-16/h5-12H,4,13H2,1-3H3/b17-10-
• InChI Key: CWVUHWYWYWSUDI-YVLHZVERSA-N
• Isomeric SMILES: CCOC(=O)COC1=C(C=C(C(=C1)Br)/C=C\2/C(=NN(C2=O)C3=CC=CC=C3)C)OC
• SMILES: CCOC(=O)COC1=C(C=C(C(=C1)Br)C=C2C(=NN(C2=O)C3=CC=CC=C3)C)OC

Description

Ethyl {5-bromo-2-methoxy-4-[(Z)-(3-methyl-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)methyl]phenoxy}acetate is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. The compound is known for its unique chemical structure and has been studied extensively to understand its synthesis method, mechanism of action, and biochemical and physiological effects.

Scientific Research Applications

Ethyl {5-bromo-2-methoxy-4-[(Z)-(3-methyl-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)methyl]phenoxy}acetate has been studied extensively for its potential applications in the field of medicine. The compound has been shown to exhibit anti-inflammatory, antioxidant, and antitumor properties, making it a promising candidate for the treatment of various diseases.

Mechanism of Action

The mechanism of action of Ethyl {5-bromo-2-methoxy-4-[(Z)-(3-methyl-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)methyl]phenoxy}acetate is not fully understood. However, it is believed that the compound exerts its therapeutic effects by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation and tumor growth.
Biochemical and Physiological Effects:
Studies have shown that Ethyl {5-bromo-2-methoxy-4-[(Z)-(3-methyl-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)methyl]phenoxy}acetate can exert a range of biochemical and physiological effects. The compound has been shown to reduce the production of pro-inflammatory cytokines, inhibit the activity of certain enzymes involved in tumor growth, and induce cell death in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Ethyl {5-bromo-2-methoxy-4-[(Z)-(3-methyl-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)methyl]phenoxy}acetate in lab experiments is its unique chemical structure, which makes it a promising candidate for the development of new drugs. However, the compound's complex synthesis method and limited availability can make it difficult to obtain in large quantities, which can be a limitation for some experiments.

Future Directions

There are several future directions for research related to Ethyl {5-bromo-2-methoxy-4-[(Z)-(3-methyl-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)methyl]phenoxy}acetate. One area of interest is the development of new drugs based on the compound's unique chemical structure. Additionally, further research is needed to fully understand the compound's mechanism of action and to identify potential applications in the treatment of various diseases. Finally, future studies could investigate the potential side effects of the compound and its safety profile in humans.
Conclusion:
Ethyl {5-bromo-2-methoxy-4-[(Z)-(3-methyl-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)methyl]phenoxy}acetate is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. The compound's unique chemical structure, anti-inflammatory, antioxidant, and antitumor properties make it a promising candidate for the development of new drugs. However, further research is needed to fully understand the compound's mechanism of action and to identify its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of Ethyl {5-bromo-2-methoxy-4-[(Z)-(3-methyl-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)methyl]phenoxy}acetate is a complex process that requires specialized equipment and expertise. The most common method of synthesis involves the reaction of 5-bromo-2-methoxyphenol with 3-methyl-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazole-4-carbaldehyde in the presence of a base such as potassium carbonate. The resulting product is then reacted with ethyl chloroacetate to form Ethyl {5-bromo-2-methoxy-4-[(Z)-(3-methyl-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)methyl]phenoxy}acetate.